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Compound of Interest

Compound Name:
N-(2-methoxyethyl)-N-

methylglycine

Cat. No.: B15542417 Get Quote

This guide provides essential safety and logistical information for the proper disposal of N-(2-
methoxyethyl)-N-methylglycine, ensuring the safety of laboratory personnel and

environmental protection. The following procedures have been compiled to offer clear, step-by-

step instructions for researchers, scientists, and drug development professionals.

I. Chemical and Physical Properties
A summary of the key quantitative data for N-(2-methoxyethyl)-N-methylglycine is presented

below.

Property Value

Molecular Formula C6H13NO3

Molecular Weight 147.18 g/mol

Purity 97%

Appearance White solid, crystalline powder

Odor Odorless

Melting Point 173 - 177 °C / 343.4 - 350.6 °F

Solubility in Water Soluble

Flash Point >176.67 °C / >350 °F (Closed cup)[1]
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II. Hazard Assessment and Personal Protective
Equipment (PPE)
While N-(2-methoxyethyl)-N-methylglycine is not classified as a hazardous substance or

mixture under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), it is

crucial to handle it with care to avoid potential irritation and ensure personal safety.[1]

Potential Hazards:

May be harmful if swallowed.

Causes eye irritation.

May cause skin irritation upon prolonged contact.

Inhalation of dust may cause respiratory tract irritation.

Required Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.

Body Protection: Wear appropriate protective clothing to prevent skin exposure.

Respiratory Protection: Under normal use conditions with adequate ventilation, no

respiratory protection is typically needed. However, if dust formation is likely, a NIOSH/MSHA

approved respirator is recommended.

III. Step-by-Step Disposal Protocol
Follow this workflow for the safe disposal of N-(2-methoxyethyl)-N-methylglycine.
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Waste Collection

Final Disposal

Start: Identify Waste
N-(2-methoxyethyl)-N-methylglycine

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Spill Kit is Accessible

Carefully sweep solid material
into a suitable container

Avoid generating dust
Securely seal and label the container

'Non-Hazardous Chemical Waste:
N-(2-methoxyethyl)-N-methylglycine'

Store the waste container in a
designated, well-ventilated area

Arrange for disposal through your
institution's chemical waste program

End: Waste Collected by
EH&S or Contractor

Click to download full resolution via product page

Figure 1. Disposal workflow for N-(2-methoxyethyl)-N-methylglycine.
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Detailed Steps:

Preparation:

Clearly identify the waste as N-(2-methoxyethyl)-N-methylglycine.

Put on the required personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.

Ensure that a chemical spill kit is readily available in the vicinity.

Waste Collection:

For solid waste, carefully sweep up and shovel the material into a suitable container for

disposal.

Take precautions to avoid the formation of dust during collection.

For liquid solutions, absorb the material with an inert, non-combustible absorbent material

(e.g., vermiculite, sand, or earth), and then place it into a suitable container for chemical

waste.

Do not empty into drains or release into the environment.

Container Labeling:

Securely close the waste container.

Clearly label the container with its contents: "Non-Hazardous Chemical Waste: N-(2-
methoxyethyl)-N-methylglycine". Include the approximate quantity.

Storage and Final Disposal:

Store the sealed waste container in a designated, dry, cool, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents.

Follow your institution's specific procedures for chemical waste disposal. This typically

involves contacting the Environmental Health and Safety (EH&S) department to arrange
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for pickup.

IV. Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures:

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.

Inhalation: If dust is inhaled, remove the individual to fresh air.

Ingestion: Clean the mouth with water and seek medical attention.

Large Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Sweep up the

material and place it in a suitable container for disposal. Prevent the material from entering

drains.

By adhering to these procedures, you can ensure the safe and responsible disposal of N-(2-
methoxyethyl)-N-methylglycine, minimizing risks to personnel and the environment. Always

consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15542417?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

